3-Methylcholanthrene

• CAS No.: 56-49-5
• Product Name: 3-Methylcholanthrene
• Molecular Formula: C21H16
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 3-methyl-1,2-dihydrobenzo[j]aceanthrylene
• Standard InChI: InChI=1S/C21H16/c1-13-6-7-15-12-20-17-5-3-2-4-14(17)8-9-18(20)19-11-10-16(13)21(15)19/h2-9,12H,10-11H2,1H3
• Standard InChIKey: PPQNQXQZIWHJRB-UHFFFAOYSA-N
• SMILES: CC1=C2CCC3=C2C(=CC4=C3C=CC5=CC=CC=C54)C=C1
• Canonical SMILES: CC1=C2CCC3=C2C(=CC4=C3C=CC5=CC=CC=C54)C=C1
• Appearance: Yellow to Dark Yellow Solid
• Boiling Point: 536 °F at 80 mm Hg (NTP, 1992); 280 °C at 80 mm Hg
• Colorform: Yellow needles from benzene; Yellow crystals; Pale yellow, slender prisms from benzene plus ethe
• Density: 1.28 at 68 °F (NTP, 1992); 1.28 g/cu cm at 20 °C
• Melting Point: 354 to 356 °F (NTP, 1992); 180.0 °C; 178 °C
• Physical Description: 3-methylcholanthrene appears as yellow crystals or solid. (NTP, 1992)
• Description: 3-methylcholanthrene appears as yellow crystals or solid. (NTP, 1992); 3-methylcholanthrene is a pentacyclic ortho- and peri-fused polycyclic arene consisting of a dihydrocyclopenta[ij]tetraphene ring system with a methyl substituent at the 3-position. It has a role as a carcinogenic agent and an aryl hydrocarbon receptor agonist.; A carcinogen that is often used in experimental cancer studies.
• Purity: > 95%
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 1.08e-08 M; In water, 2.8X10-3 mg/L at 24-27 °C (average of 6 measured values from literature); In water, 2.9X10-3 mg/L at 25 °C; Soluble in xylene, toluene; slightly solubloe in amyl alcohol; Soluble in benzene; 3-Methyl cholanthrene solubility in a mixed lipid/sodium taurocholate bile salt system was minimal below the critical miocelle concentration of the bile salt.
• Synonyms: 20 Methylcholanthrene; 20-Methylcholanthrene; 3 Methylcholanthrene; 3-Methylcholanthrene; Methylcholanthrene
• Vapor Pressure: 6.85e-07 mm Hg at 68 °F (NTP, 1992); 4.30e-08 mmHg; 4.3X10-8 mm Hg at 25 °C
• PubChem Compound: 1674
• Last Modified: Nov 11 2021